Cas no 188756-09-4 (1lambda~4~-Thiolane-1,3-dione)

1lambda~4~-Thiolane-1,3-dione structure
1lambda~4~-Thiolane-1,3-dione structure
Product Name:1lambda~4~-Thiolane-1,3-dione
CAS No:188756-09-4
MF:C4H6O2S
MW:118.154240131378
CID:2785820
PubChem ID:13273776
Update Time:2025-04-21

1lambda~4~-Thiolane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • DTXSID90533918
    • 1,3-thia-zolidinedione
    • 1lambda~4~-Thiolane-1,3-dione
    • DTXCID20484707
    • 188756-09-4
    • SCHEMBL8589132
    • Inchi: 1S/C4H6O2S/c5-4-1-2-7(6)3-4/h1-3H2
    • InChI Key: GPNGIGHFMOHMOO-UHFFFAOYSA-N
    • SMILES: S1(CC(CC1)=O)=O

Computed Properties

  • Exact Mass: 118.00885060Da
  • Monoisotopic Mass: 118.00885060Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 53.4Ų
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